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Application Notes and Protocols: T16A(inh)-C01
(T16Ainh-A01)
For Researchers, Scientists, and Drug Development Professionals

Introduction
T16Ainh-A01 is a potent and selective inhibitor of the Transmembrane member 16A

(TMEM16A) calcium-activated chloride channel (CaCC), also known as Anoctamin 1 (ANO1).

TMEM16A is implicated in a variety of physiological processes, including smooth muscle

contraction, epithelial secretion, and neuronal excitability. Its dysregulation is linked to several

diseases, such as hypertension, asthma, and cancer, making it a significant target for drug

development. These application notes provide detailed protocols for the preparation of

T16Ainh-A01 stock solutions and its application in cell-based assays.

Quantitative Data Summary
The following tables provide key information regarding the properties and handling of T16Ainh-

A01.

Table 1: Physical and Chemical Properties of T16Ainh-A01
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Property Value

Chemical Name

2-[(5-Ethyl-1,6-dihydro-4-methyl-6-oxo-2-

pyrimidinyl)thio]-N-[4-(4-methoxyphenyl)-2-

thiazolyl]acetamide

Molecular Weight 416.52 g/mol

Appearance Off-white powder

Purity ≥97% (HPLC)

CAS Number 552309-42-9

Table 2: Solubility and Storage of T16Ainh-A01

Parameter Details

Solvent Dimethyl sulfoxide (DMSO)

Solubility in DMSO 100 mg/mL

Storage of Powder 2-8°C

Storage of Stock Solution -20°C

Table 3: Recommended Concentrations for In Vitro Assays
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Assay Type Cell Type
Working
Concentration

IC₅₀

TMEM16A Inhibition
A253 salivary gland

epithelial cells
1-10 µM ~1.1 µM[1]

Cell Proliferation

(MTT)

Various cancer cell

lines
1-100 µM Varies by cell line

Cell Proliferation

(CCK-8)

Neonatal rat cardiac

fibroblasts
10 µM Not specified

Patch-Clamp

Electrophysiology

HEK293 cells

expressing TMEM16A
10 µM Not specified

Iodide Influx
FRT cells expressing

TMEM16A
1-10 µM ~1 µM

Experimental Protocols
Protocol 1: Preparation of a 10 mM T16Ainh-A01 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of T16Ainh-A01 in DMSO, a

common starting concentration for subsequent dilutions in cell culture experiments.

Materials:

T16Ainh-A01 powder

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:
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Calculate the required mass of T16Ainh-A01:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 416.52 g/mol x 1000 mg/g = 4.1652 mg

Weigh T16Ainh-A01:

Carefully weigh out approximately 4.17 mg of T16Ainh-A01 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the T16Ainh-A01

powder.

Dissolve the compound:

Vortex the tube thoroughly until the powder is completely dissolved. The solution should

be clear and colorless.[2]

Aliquot and store:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for long-term storage.[3] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Concentrations for
Cell Culture
This protocol details the dilution of the 10 mM T16Ainh-A01 stock solution to a final working

concentration of 10 µM in cell culture medium.

Materials:
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10 mM T16Ainh-A01 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes or conical tubes

Calibrated pipettes

Procedure:

Determine the required volume of stock solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, a 1:1000 dilution is

required.

Volume of stock solution = (Final Concentration x Final Volume) / Stock Concentration

Volume of stock solution = (10 µM x 1 mL) / 10,000 µM = 0.001 mL = 1 µL

Prepare the working solution:

In a sterile tube, add 999 µL of pre-warmed complete cell culture medium.

Add 1 µL of the 10 mM T16Ainh-A01 stock solution to the medium.

Mix thoroughly:

Gently mix the solution by pipetting up and down or by inverting the tube several times.

Vehicle Control:

Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium

as was used for the T16Ainh-A01 working solution (e.g., 1 µL of DMSO in 999 µL of

medium for a 0.1% DMSO concentration).[4]

Application to cells:

Remove the existing medium from the cells and replace it with the medium containing the

desired concentration of T16Ainh-A01 or the vehicle control.
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Mandatory Visualizations
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Caption: Workflow for T16Ainh-A01 stock and working solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_T16Ainh_A01_for_In_Vivo_Animal_Model_Studies.pdf
https://www.benchchem.com/product/b1682863#preparing-t16a-inh-c01-stock-solution-and-working-concentration
https://www.benchchem.com/product/b1682863#preparing-t16a-inh-c01-stock-solution-and-working-concentration
https://www.benchchem.com/product/b1682863#preparing-t16a-inh-c01-stock-solution-and-working-concentration
https://www.benchchem.com/product/b1682863#preparing-t16a-inh-c01-stock-solution-and-working-concentration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682863?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

